Hexan-2-YL 4-hydroxybenzoate

• CAS No.: 40664-14-0
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: hexan-2-yl 4-hydroxybenzoate
• InChI: InChI=1S/C13H18O3/c1-3-4-5-10(2)16-13(15)11-6-8-12(14)9-7-11/h6-10,14H,3-5H2,1-2H3
• InChI Key: IUAZCGUUQIADAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C)OC(=O)C1=CC=C(C=C1)O

Description

Hexan-2-YL 4-hydroxybenzoate is an ester derivative of 4-hydroxybenzoic acid, where the hydroxyl group of the benzoic acid is esterified with hexan-2-ol. Structurally, it consists of a benzene ring substituted with a hydroxyl group at the para position and a hexan-2-yl ester moiety. This compound belongs to the parabens family, which are widely recognized for their antimicrobial properties and applications in cosmetics, pharmaceuticals, and food preservation. These analogs highlight the role of alkyl chain length and substituents in modulating physicochemical and biological properties.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Hexan-2-YL 4-hydroxybenzoate differs from other parabens and 4-hydroxybenzoate esters primarily in its alkyl chain length and branching. Key comparisons include:

Compound	Molecular Formula	Molecular Weight	Alkyl Chain Length	Key Properties
This compound	C₁₃H₁₈O₃	222.28 g/mol	C6 (branched)	Moderate lipophilicity, solubility in organic solvents
Heptyl 4-hydroxybenzoate	C₁₄H₂₀O₃	236.31 g/mol	C7 (linear)	Higher lipophilicity, lower aqueous solubility
Methyl 4-hydroxybenzoate	C₈H₈O₃	152.15 g/mol	C1 (linear)	High water solubility, rapid microbial uptake
1-Hydroxypropan-2-YL 4-hydroxybenzoate	C₁₀H₁₂O₄	196.20 g/mol	C3 (branched)	Lower molecular weight, increased polarity

Key Observations :

• Lipophilicity : Longer alkyl chains (e.g., heptyl ) enhance lipophilicity, favoring membrane penetration but reducing water solubility.

Industrial and Regulatory Considerations

• Market Presence : Heptyl 4-hydroxybenzoate is documented in market analyses for preservative applications , implying this compound may occupy a niche in formulations requiring balanced solubility and efficacy.
• Safety Regulations: Limited toxicological data for hexyl-containing compounds (e.g., 4-N-hexylbenzylamine ) highlight regulatory gaps, necessitating further studies for this compound.

Q & A

Q. How can TLC be adapted for rapid screening of 4-hydroxybenzoate derivatives in microbial culture supernatants?

• Methodological Answer : Use silica gel plates with a mobile phase of ethyl acetate:hexane:acetic acid (5:4:1). Visualize under UV (254 nm) and confirm spots with FeCl₃ spray (phenolic groups turn blue) .